Cas no 1426314-70-6 (N-[4-(2-methoxyphenoxy)but-2-yn-1-yl]-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-[4-(2-methoxyphenoxy)but-2-yn-1-yl]-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1426314-70-6
• MF: C₁₈H₁₅N₃O₃S
• MW: 353.395002603531
• CID: 5792000
• PubChem ID: 71802936
• Update Time: 2025-06-12

N-[4-(2-methoxyphenoxy)but-2-yn-1-yl]-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• 1426314-70-6
• VU0547698-1
• N-[4-(2-METHOXYPHENOXY)BUT-2-YN-1-YL]-2,1,3-BENZOTHIADIAZOLE-5-CARBOXAMIDE
• F6412-1484
• AKOS024554658
• N-[4-(2-methoxyphenoxy)but-2-ynyl]-2,1,3-benzothiadiazole-5-carboxamide
• N-[4-(2-methoxyphenoxy)but-2-yn-1-yl]-2,1,3-benzothiadiazole-5-carboxamide

• Inchi： 1S/C18H15N3O3S/c1-23-16-6-2-3-7-17(16)24-11-5-4-10-19-18(22)13-8-9-14-15(12-13)21-25-20-14/h2-3,6-9,12H,10-11H2,1H3,(H,19,22)
• InChI Key： KDPBLYCJOXQNSD-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(C(NCC#CCOC3C=CC=CC=3OC)=O)=CC2=N1

Computed Properties

• Exact Mass: 353.08341252g/mol
• Monoisotopic Mass: 353.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-[4-(2-methoxyphenoxy)but-2-yn-1-yl]-2,1,3-benzothiadiazole-5-carboxamide

Professional Introduction to N-[4-(2-methoxyphenoxy)but-2-yn-1-yl]-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1426314-70-6)

N-[4-(2-methoxyphenoxy)but-2-yn-1-yl]-2,1,3-benzothiadiazole-5-carboxamide, identified by its CAS number 1426314-70-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule represents a novel structural motif that has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The unique combination of functional groups, including an alkyne moiety and a benzothiadiazole core, positions this compound as a promising candidate for further exploration in various therapeutic areas.

The benzothiadiazole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. These activities include anti-inflammatory, antiviral, anticancer, and antimicrobial properties. The presence of the benzothiadiazole ring in N-[4-(2-methoxyphenoxy)but-2-yn-1-yl]-2,1,3-benzothiadiazole-5-carboxamide not only contributes to its potential biological efficacy but also enhances its solubility and metabolic stability, which are critical factors in drug development.

The alkyne functional group, specifically the propargyl moiety in the 4-(2-methoxyphenoxy)but-2-yn-1-yl substituent, adds another layer of complexity to the molecule. Alkynes have been widely used in synthetic chemistry due to their versatile reactivity and ability to participate in various coupling reactions. This feature makes N-[4-(2-methoxyphenoxy)but-2-yn-1-yl]-2,1,3-benzothiadiazole-5-carboxamide a valuable intermediate in the synthesis of more complex molecules. Additionally, the methoxy group on the phenoxy ring can influence the electronic properties of the molecule and may play a role in modulating its biological activity.

In recent years, there has been a growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). Benzothiadiazoles have been shown to be effective at disrupting PPIs due to their ability to interact with specific amino acid residues within protein structures. The unique structural features of N-[4-(2-methoxyphenoxy)but-2-yn-1-yl]-2,1,3-benzothiadiazole-5-carboxamide, particularly the combination of the benzothiadiazole core and the propargyl substituent, suggest that it may have the potential to interact with target proteins in novel ways.

The synthesis of N-[4-(2-methoxyphenoxy)but-2-yn-1-yl]-2,1,3-benzothiadiazole-5-carboxamide involves multiple steps that require careful optimization to ensure high yield and purity. The key steps include the preparation of the propargyl alcohol derivative from 4-(hydroxymethyl)benzoic acid, followed by coupling with 2-methoxyphenol under basic conditions. The resulting intermediate is then reacted with 5-aminothiophene-2-carboxylic acid to form the benzothiadiazole core. Finally, carboxylation is performed to introduce the carboxamide group at the 5-position of the benzothiadiazole ring.

The chemical properties of N-[4-(2-methoxyphenoxy)but-2-yn-1-yli] -< strong > 21 ,3 -benz o th i ad i az ol e -5 -car box am ide strong > make it an interesting candidate for further pharmacological studies. Its solubility profile suggests that it may be suitable for oral administration, while its metabolic stability indicates a potential for longer half-life in vivo. These properties are essential for evaluating its therapeutic potential and for designing preclinical studies.

In conclusion, N-[4-(2-methoxyphenoxy)but - 21 ,3 -benz o th i ad i az ol e -5 -car box am ide strong >] (CAS No. 1426314 -70 -6 ) is a structurally unique compound with potential applications in drug discovery and medicinal chemistry. Its combination of functional groups and its favorable physicochemical properties make it an attractive candidate for further exploration. As research in this area continues to advance, this compound may play a significant role in the development of new therapeutic agents.